N-[2-(benzyloxy)phenyl]-2-furamide
Overview
Description
N-[2-(benzyloxy)phenyl]-2-furamide, also known as 2-furancarboxamide, is a chemical compound that has been synthesized for various scientific research applications. It belongs to the class of furan derivatives and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N-[2-(benzyloxy)phenyl]-2-furamide involves the inhibition of enzymes by binding to their active sites. The compound contains a furan ring that acts as a pharmacophore, which binds to the enzyme's active site, thereby inhibiting its activity. The benzyl group attached to the furan ring enhances the compound's binding affinity to the enzyme, leading to increased inhibitory effects.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)phenyl]-2-furamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Its inhibition can lead to the development of drugs for the treatment of diseases such as glaucoma, epilepsy, and cancer. The compound has also been found to have inhibitory effects on acetylcholinesterase and butyrylcholinesterase, enzymes that play a crucial role in the regulation of neurotransmitters such as acetylcholine. Their inhibition can lead to the development of drugs for the treatment of diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
N-[2-(benzyloxy)phenyl]-2-furamide has various advantages and limitations for lab experiments. Its synthesis method is relatively simple and can be performed in a standard organic chemistry lab. The compound has shown promising results in various scientific research applications, making it a valuable tool for studying the mechanism of action of enzymes and the development of new drugs. However, the compound's inhibitory effects on enzymes can also lead to undesired effects, making it essential to perform thorough toxicity studies before its use in clinical trials.
Future Directions
There are various future directions for the use of N-[2-(benzyloxy)phenyl]-2-furamide in scientific research. One potential area of research is the development of new drugs for the treatment of diseases such as glaucoma, epilepsy, and cancer. Another potential area of research is the study of the compound's inhibitory effects on enzymes involved in the regulation of neurotransmitters such as acetylcholine, which can lead to the development of drugs for the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, the compound's furan ring can be modified to enhance its inhibitory effects on enzymes, leading to the development of more potent drugs.
Scientific Research Applications
N-[2-(benzyloxy)phenyl]-2-furamide has been used in various scientific research applications such as in the development of new drugs and as a tool to study the mechanism of action of certain enzymes. It has been found to have inhibitory effects on various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes play a crucial role in various physiological processes, and their inhibition can lead to the development of new drugs for the treatment of various diseases.
properties
IUPAC Name |
N-(2-phenylmethoxyphenyl)furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3/c20-18(17-11-6-12-21-17)19-15-9-4-5-10-16(15)22-13-14-7-2-1-3-8-14/h1-12H,13H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBHQJMNWAZWRTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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